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Compound of Interest

Compound Name: Terephthalamide

Cat. No.: B1206420

Introduction

Terephthalamide, with the IUPAC name benzene-1,4-dicarboxamide, is an aromatic amide
derived from terephthalic acid.[1][2] It is a white, crystalline solid characterized by its high
thermal stability and resistance to chemical degradation.[1] The molecule's rigid structure,
conferred by the central benzene ring, is a defining feature that dictates its physical and
chemical properties.[1] While a relatively simple molecule, terephthalamide is of significant
industrial importance, primarily serving as a fundamental building block (monomer) for the
synthesis of high-performance aramid polymers, most notably poly(p-phenylene
terephthalamide), commercially known as Kevlar.[1][3] This guide provides an in-depth
overview of the core properties of terephthalamide, its synthesis, and its structural
characteristics, tailored for an audience in chemical research and development.

Chemical and Physical Properties

Terephthalamide is an organic compound with the chemical formula CsHsN202.[1][4] Its
structure consists of a central benzene ring substituted at the para (1,4) positions with two
amide functional groups. This symmetrical and planar structure leads to strong intermolecular
forces, resulting in a high melting point and low solubility in many common solvents.

Table 1. Core Physicochemical Properties of Terephthalamide
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Property Value Reference(s)
IUPAC Name benzene-1,4-dicarboxamide [5]
1,4-Benzenedicarboxamide,
Synonyms o [1][4][5]
Terephthaldiamide
CAS Number 3010-82-0 [1][41[5]
Molecular Formula CsHsN20:2 [11[4115]
Molecular Weight 164.16 g/mol [2][5]
White to almost white
Appearance _ _ [11[2]
crystalline solid
Melting Point ~291.62 °C (rough estimate) [2]
Density ~1.294 g/cm3 [6]
Enthalpy of Formation (Gas,
-376 £ 4.2 kJ/mol [7]

AfH°gas)

Molecular Structure and Crystallography

The fundamental properties of terephthalamide and the polymers derived from it are direct

consequences of its molecular structure. The planar benzene ring and the amide groups allow

for extensive hydrogen bonding and aromatic stacking interactions.

Terephthalamide (benzene-1,4-dicarboxamide)

H2N-C=0

Benzene Ring

(CeHa) O=C-NH:

Click to download full resolution via product page
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Caption: Abstract representation of the terephthalamide molecular structure.

In the solid state, terephthalamide molecules assemble via intermolecular N-H---O hydrogen
bonds between the amide functionalities of adjacent molecules.[8] This links the molecules into
chains and sheets, creating a highly ordered and stable crystalline structure.[8][9] This efficient
packing contributes to its high melting point and thermal stability.[1][9] At least two crystalline
forms, a and 3, have been identified.[10]

Solubility and Thermal Properties

Terephthalamide's solubility is dictated by its rigid, aromatic nature and its capacity for strong
hydrogen bonding.

Table 2: Solubility Characteristics of Terephthalamide
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Qualitative
Solvent Type . Notes Reference(s)
Solubility
This property is
leveraged in
polymerization
Polar Solvents Good [1]

reactions where polar
solvents are often

used.

The hydrophobic

Water Limited / Poor benzene ring limits [11][12]
solubility in water.
The related compound
) terephthalaldehyde is
Organic Solvents ]
o soluble in these
(e.g., ethanol, Limited (by proxy) ) [11]
solvents, suggesting
acetone) i
some potential
solubility.
The precursor,
terephthalic acid, is
highly soluble in
DMSO Soluble (by proxy) [12]

DMSO, a common
solvent for such

structures.

The compound is noted for its high thermal stability, a property that is passed on to its
polymers.[1] Poly(p-phenylene terephthalamide) does not melt and only decomposes at very
high temperatures, around 450°C.[3]

Synthesis and Reactivity

Terephthalamide and its derivatives are typically synthesized through condensation reactions.
A common laboratory and industrial approach involves reacting a derivative of terephthalic acid
with an amine source. For its most significant application, the synthesis of poly(p-phenylene
terephthalamide) (PPTA), terephthaloyl chloride is reacted with p-phenylenediamine.[3]
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Experimental Protocol: Low-Temperature Synthesis of
Poly(p-phenylene terephthalamide)

This protocol outlines a common laboratory method for synthesizing PPTA, the polymer derived
from terephthalamide precursors.

¢ Objective: To synthesize high-molecular-weight PPTA via low-temperature solution
polycondensation.

o Core Reaction: The condensation reaction between p-phenylenediamine (PPD) and
terephthaloyl! chloride (TPC).

o Materials & Reagents:

o Reaction vessel with mechanical stirrer and nitrogen inlet

[¢]

p-phenylenediamine (PPD)

o

Terephthaloyl chloride (TPC)

o

N-methylpyrrolidone (NMP), anhydrous

[¢]

Calcium chloride (CaClz), anhydrous

o

Deionized water for precipitation
e Procedure:

o Under a dry nitrogen atmosphere, charge the reaction vessel with NMP and CaClz. Stir
until the salt is dissolved. The salt is crucial for preventing the polymer from precipitating
out of solution too early.[13]

o Add a stoichiometric amount of PPD to the NMP/CaClz solution and stir until fully
dissolved.[14]

o Cool the reaction mixture to between 0 °C and 5 °C using an ice bath.[14]
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o While stirring vigorously, add a stoichiometric amount of solid TPC to the cooled solution.
A rapid increase in viscosity will be observed as the polymer forms.[13][14]

o Maintain the reaction at low temperature for approximately 1 hour, then allow it to warm to
room temperature and continue stirring for an additional 12 hours to ensure high molecular
weight is achieved.[14]

o Extrude the resulting polymer gel into a container of deionized water to precipitate the
PPTA.

o Thoroughly wash the collected polymer with water and then with a solvent like dimethyl
sulfoxide to remove residual solvent and salts.[13]

o Dry the final PPTA polymer in a vacuum oven.
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Workflow: Low-Temperature Synthesis of PPTA

Reagents:
- p-phenylenediamine (PPD)
- Terephthaloyl chloride (TPC)
- NMP Solvent + CaCl2

i

Dissolve PPD in NMP/CaCl:
under N2 atmosphere

Gool solution to 0-5 °Ca

Add TPC (solid)

Initiate Polycondensation

Stir at 0-5 °C (1h)
then at Room Temp (12h)

Precipitate polymer
in water

Filter, Wash, and Dry
under vacuum

Final Product:
PPTA Polymer

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of PPTA polymer.
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Key Applications and Relevance

The primary application of terephthalamide chemistry is in the field of materials science. The
polymerization of its precursors leads to aromatic polyamides (aramids).

» High-Performance Fibers: PPTA is spun into fibers known as Kevlar or Twaron.[9] These
fibers exhibit an exceptional strength-to-weight ratio, high tensile modulus, and thermal
stability, making them critical components in aerospace composites, body armor, and
industrial ropes.[3][15] The properties of the final fiber are a direct result of the hierarchical

structure derived from the monomer.[9]

Structural Hierarchy of Poly(p-phenylene terephthalamide)

Terephthalamide-based Monomers
(PPD + TPC)

Amide Linkage

Rigid Linear Polymer Chains

nter-chain H-Bonds

Hydrogen-Bonded Sheets

Aromatic Stacking

Stacked Sheets form

Crystalline Fiber

Click to download full resolution via product page
Caption: Logical relationship from monomer to final fiber structure.

o Polymer Additives: Simple terephthalamide has been investigated as a thermal stabilizer for
other polymers, such as poly(vinyl chloride) (PVC).[16][17]
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Relevance in Drug Development

While terephthalamide itself is not an active pharmaceutical ingredient, its rigid, well-defined
structure makes it an interesting scaffold in medicinal chemistry and drug design. Aromatic
amides are common motifs in drug molecules. The terephthalamide core can serve as a rigid
linker to orient other functional groups in specific three-dimensional arrangements, which is
critical for binding to biological targets like enzyme active sites or receptors. Its synthetic
accessibility allows for the creation of diverse chemical libraries for screening purposes.

Conclusion

Terephthalamide is a foundational molecule in materials science, defined by its rigid aromatic
core and hydrogen-bonding amide groups. These features result in high thermal stability and a
propensity to form highly ordered crystalline structures. While its direct applications are limited,
its role as a precursor to high-performance aramid polymers like PPTA (Kevlar) is of immense
industrial and technological importance. The fundamental properties of the simple
terephthalamide unit are directly translated into the exceptional strength and resilience of the
resulting macroscopic materials. For researchers, a firm understanding of these core properties
is essential for the continued development of advanced polymers and functional organic
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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